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Compound of Interest

Compound Name: Isoamyl decanoate

Cat. No.: B1672213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopentyl decanoate, also known as isoamyl decanoate, is an ester with the chemical formula

C15H30O2.[1] It is recognized for its characteristic fruity and waxy aroma, leading to its use in

the flavor and fragrance industries.[2][3] Beyond its sensory characteristics, a thorough

understanding of its physical properties is essential for its application in research, particularly in

fields such as drug development where it may be considered as a non-polar solvent or

excipient. This technical guide provides a comprehensive overview of the core physical

properties of isopentyl decanoate, complete with detailed experimental protocols for their

determination and a generalized experimental workflow.

Core Physical Properties
A summary of the key physical properties of isopentyl decanoate is presented below. These

values have been compiled from various sources and represent a range of reported data.
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Physical Property Value Conditions

Molecular Weight 242.40 g/mol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 281.3 ± 8.0 °C @ 760 mmHg[2]

286.00 to 287.00 °C @ 760.00 mm Hg

124.00 °C @ 3.00 mm Hg

Melting Point Not available

Density / Specific Gravity 0.85600 to 0.86600 @ 25.00 °C

0.865 ± 0.06 g/cm³

0.86 g/mL

Refractive Index 1.42900 to 1.43600 @ 20.00 °C

1.43

Solubility Soluble in alcohol and DMSO.

Water: 0.134 mg/L (estimated) @ 25 °C

Insoluble in water.

Vapor Pressure 0.004000 mmHg (estimated) @ 25.00 °C

Vapor Density 8.3 (Air = 1)

Flash Point > 100.00 °C (> 212.00 °F) TCC

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid esters like isopentyl decanoate.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample volumes, the capillary method is a

suitable technique.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of isopentyl decanoate

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of isopentyl decanoate (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped within a Thiele tube filled with a high-boiling point liquid (e.g.,

mineral oil), ensuring the heat is distributed evenly.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.
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The boiling point is recorded as the temperature at which the bubbling stops and the liquid

just begins to be drawn back into the capillary tube. This indicates that the vapor pressure of

the sample is equal to the atmospheric pressure.

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. A pycnometer (or specific gravity bottle) is

used for precise measurement of liquid density.

Apparatus:

Pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)

Analytical balance

Thermometer

Water bath

Sample of isopentyl decanoate

Distilled water

Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance (m_empty).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium (e.g., 25°C). The volume is adjusted to the mark, and the

outside is dried thoroughly. The pycnometer filled with water is then weighed (m_water).

The pycnometer is emptied, dried completely, and then filled with isopentyl decanoate.

The same procedure of thermal equilibration in the water bath is followed. The volume is

adjusted, the exterior is dried, and the pycnometer filled with the sample is weighed

(m_sample).
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The density of water at the experimental temperature (ρ_water) is obtained from reference

tables.

The density of the isopentyl decanoate (ρ_sample) is calculated using the following formula:

ρ_sample = [(m_sample - m_empty) / (m_water - m_empty)] * ρ_water

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be used to identify a

substance and assess its purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Sample of isopentyl decanoate

Lens cleaning tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

The prisms of the Abbe refractometer are cleaned with a soft tissue and a suitable solvent

and allowed to dry.

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of the isopentyl decanoate sample are placed on the surface of the lower prism

using a clean dropper.

The prisms are closed and locked.
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The instrument is adjusted to bring the dividing line between the light and dark fields into the

center of the crosshairs.

The refractive index is read from the instrument's scale.

The temperature at which the measurement is taken should be recorded, as the refractive

index is temperature-dependent.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a liquid chemical compound like isopentyl decanoate.
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Click to download full resolution via product page

A generalized workflow for the physical characterization of isopentyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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